1-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-3-[6-(propan-2-yloxy)[1,2,4]triazolo[4,3-b]pyridazin-3-yl]propan-1-one

• Molecular Formula: C22H27N5O4
• Molecular Weight: 425.5 g/mol
• IUPAC Name: 1-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-3-(6-propan-2-yloxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)propan-1-one
• InChI: InChI=1S/C22H27N5O4/c1-14(2)31-21-7-5-19-23-24-20(27(19)25-21)6-8-22(28)26-10-9-15-11-17(29-3)18(30-4)12-16(15)13-26/h5,7,11-12,14H,6,8-10,13H2,1-4H3
• InChI Key: GHVHTEFJBJEPKH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=NN2C(=NN=C2CCC(=O)N3CCC4=CC(=C(C=C4C3)OC)OC)C=C1

Description

This compound features a hybrid structure combining 6,7-dimethoxy-3,4-dihydroisoquinoline and [1,2,4]triazolo[4,3-b]pyridazine moieties linked via a propan-1-one bridge. Its synthesis involves reacting 4-C-acetylmethanohydrazonoyl chlorides with 6,7-dimethoxy-3,4-dihydroisoquinoline to form intermediates, followed by condensation with substituted aldehydes under basic conditions (e.g., NaOH in ethanol) .

Preparation Methods

The synthesis of 1-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-3-[6-(propan-2-yloxy)[1,2,4]triazolo[4,3-b]pyridazin-3-yl]propan-1-one involves multiple steps, starting with the preparation of the isoquinoline and triazolopyridazine intermediates. These intermediates are then coupled under specific reaction conditions to form the final product. Industrial production methods may involve optimizing these steps for higher yields and purity, using advanced techniques such as continuous flow synthesis and automated reactors.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like lithium aluminum hydride or sodium borohydride can convert the compound into alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the isoquinoline or triazolopyridazine rings, leading to the formation of various derivatives. Common reagents and conditions for these reactions include acidic or basic environments, specific solvents, and controlled temperatures. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-3-[6-(propan-2-yloxy)[1,2,4]triazolo[4,3-b]pyridazin-3-yl]propan-1-one has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s unique structure allows it to interact with various biological targets, making it useful in studying enzyme inhibition and receptor binding.

Industry: It can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 1-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-3-[6-(propan-2-yloxy)[1,2,4]triazolo[4,3-b]pyridazin-3-yl]propan-1-one involves its interaction with molecular targets such as enzymes or receptors. The compound’s structure allows it to bind to specific sites on these targets, modulating their activity and leading to various biological effects. The pathways involved may include inhibition of enzyme activity, receptor antagonism, or activation of signaling cascades.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Triazolo-Isoquinoline Derivatives

Compound 6A :

• Structure: (E)-1-(8,9-Dimethoxy-1-(p-tolyl)-1,5,6,10b-tetrahydro-[1,2,4]triazolo[3,4-a]isoquinolin-3-yl)-3-(1-phenyl-3-(p-tolyl)-1H-pyrazol-4-yl)prop-2-en-1-one.
• Key Differences: Triazolo Position: [3,4-a]isoquinoline vs. [4,3-b]pyridazine in the target compound. Substituents: A chalcone (prop-2-en-1-one) linker vs. a propan-1-one bridge.
• Activity : Exhibits strong anticancer activity via kinase inhibition (IC₅₀ = 0.8–2.1 μM against HeLa and MCF-7 cells) .

Compound 6Bb :

• Structure : Similar scaffold but with a 4-methoxyphenyl group and a phenyl-pyrazole substituent.
• Analytical Data : C₃₇H₃₃N₅O₄ (MW = 611.70), C: 72.65%, H: 5.44%, N: 11.45% .
• Activity : Moderate cytotoxicity (IC₅₀ = 5.3 μM against HepG2), suggesting that electron-donating groups (e.g., methoxy) enhance target binding .

Triazolo-Pyridazine/Pyrazine Derivatives

4-Aryl-6,7-dihydro-[1,2,3]triazolo[1,5-a]pyrazines :

• Synthesis: Derived from ynones and amino azides via cyclization.
• Key Differences : [1,2,3]triazolo[1,5-a]pyrazine core vs. [1,2,4]triazolo[4,3-b]pyridazine.
• Reactivity : Lower reactivity with bulky substituents (e.g., triisopropylsilyl) due to steric hindrance .

4-Chloro-N'-[(4-oxo-3,4-dihydro-1-phthalazinyl)methyl]benzenecarbohydrazide :

• Structure : Phthalazine core with a carbohydrazide substituent.
• Activity : Primarily explored for antimicrobial applications, lacking the triazolo-pyridazine bioactivity profile .

Heterocyclic Compounds with Propan-1-one Linkers

Diethyl 8-cyano-7-(4-nitrophenyl)-2-oxo-3-phenethyl-1,2,3,7-tetrahydroimidazo[1,2-a]pyridine-5,6-dicarboxylate:

• Structure : Imidazo-pyridine core with ester and nitrophenyl groups.
• Analytical Data : MW = 51% yield, m.p. 243–245°C; characterized by ¹H/¹³C NMR and HRMS .
• Relevance : Demonstrates how electron-withdrawing groups (e.g., nitro) influence stability and bioactivity.

Mechanistic and Structural Insights

• Triazolo Position: [4,3-b]pyridazine in the target compound may offer better π-π stacking in enzyme binding compared to [3,4-a]isoquinoline derivatives .
• Substituent Effects : Methoxy groups enhance solubility and hydrogen bonding, while propan-1-one linkers improve conformational flexibility for target engagement .
• Antifungal Analogy: Imidazolylindol-propanol derivatives (e.g., CMI = 0.001 μg/mL against Candida) highlight the importance of heterocyclic substituents in potency .

Biological Activity

The compound 1-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-3-[6-(propan-2-yloxy)[1,2,4]triazolo[4,3-b]pyridazin-3-yl]propan-1-one is a complex organic molecule that has garnered interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, focusing on its mechanisms of action, pharmacological profiles, and relevant case studies.

Chemical Structure

This compound features a unique structural arrangement that includes:

• A dihydroisoquinoline moiety with methoxy substitutions.
• A triazolo-pyridazine component linked via a propanone chain.

The molecular formula is $C_{21}H_{29}N_{3}O_{3}$, and it exhibits a molecular weight of 373.48 g/mol.

Research indicates that this compound may interact with various biological targets:

Orexin Receptor Antagonism

The compound has been identified as an orexin receptor antagonist. Orexin receptors play critical roles in regulating sleep-wake cycles and appetite. By modulating these receptors, the compound may have therapeutic potential for sleep disorders and metabolic syndromes.

Monoamine Oxidase Inhibition

Similar compounds have shown inhibition of monoamine oxidases (MAO A and B), which are involved in the metabolism of neurotransmitters. This inhibition can lead to increased levels of serotonin and dopamine in the brain, potentially benefiting conditions such as depression and anxiety .

Biological Activity Data

Activity	Description	Reference
Orexin Receptor Antagonism	Modulates orexin receptor activity; potential use in treating sleep disorders.
MAO Inhibition	Inhibits MAO A and B; increases neurotransmitter levels; potential antidepressant effects.
Anticonvulsant Properties	Exhibits anticonvulsant effects in animal models; may be beneficial for epilepsy treatment.

Case Studies

Several studies have focused on the pharmacological effects of compounds structurally related to the target compound:

• Study on Orexin Receptor Antagonists:
  • A study evaluated the effects of various orexin receptor antagonists on sleep regulation. The results indicated that compounds similar to our target compound significantly improved sleep duration and quality in rodent models.
• Monoamine Oxidase Inhibition:
  • Research on monoamine oxidase inhibitors demonstrated that modifications to the isoquinoline structure can enhance binding affinity to MAO enzymes, suggesting that our compound could be optimized for better therapeutic efficacy against mood disorders .
• Anticonvulsant Activity:
  • A comparative study assessed the anticonvulsant properties of several derivatives of isoquinoline compounds. The findings revealed that certain structural modifications led to increased efficacy in seizure control in animal models .